![molecular formula C5H7N3O B066012 1-Methylcytosine CAS No. 176112-77-9](/img/structure/B66012.png)
1-Methylcytosine
Overview
Description
1-Methylcytosine is a modified nucleoside that is found in DNA and RNA. It is formed by the addition of a methyl group to the fifth carbon of the cytosine ring. This modification is important for the regulation of gene expression and the maintenance of genome stability.
Scientific Research Applications
Tautomeric Forms and Protonation
- Nuclear Magnetic Resonance Studies : 1-Methylcytosine predominantly exists in the amino form and protonates at 3-N in acidic solutions. This finding is based on NMR spin-spin coupling measurements and is significant for understanding the structure of cytosine nucleosides (Miles, Bradley, & Becker, 1963).
Epigenetic Research and Aging
- Aging and DNA Methylation : The role of 5-Methylcytosine (m5C) in aging is studied using a TLC-based method. This method helps in quantifying total genomic levels of m5C, which shows age-related global hypomethylation during cellular aging in vitro (Barciszewska, Barciszewska, & Rattan, 2007).
DNA Methylation Analysis Methods
- DNA Methylation Profiling : Various methods, including bisulfite modification of DNA, have been developed to study genomic DNA methylation patterns. These techniques enable qualitative and quantitative analysis of specific DNA sequences' methylation status, crucial for understanding disease-related gene silencing (Fraga & Esteller, 2002).
UV-induced Changes in this compound
- Photoisomerization Studies : UV light induces syn-anti photoisomerizations in this compound, transforming the amino-oxo tautomer into the imino-oxo forms. This study reveals crucial insights into the photochemical behavior of this compound, important for understanding DNA damage and repair mechanisms (Reva, Nowak, Lapinski, & Fausto, 2012).
DNA Methyltransferases in Mammals
- Genomic Methylation Patterns : Research has shown that proteins involved in establishing, maintaining, or interpreting genomic methylation patterns, like DNA methyltransferase 3B (DNMT3B), are crucial for mammalian development, X-inactivation, genomic imprinting, and genome stabilization. The majority of genomic 5-methylcytosine enforces transcriptional silence on transposons and retroviruses (Bestor, 2000).
Gas-phase Tautomers of Protonated this compound
- Mass Spectrometry and Quantum Chemical Calculations : Tautomers of this compound protonated at different sites were studied using mass spectrometry and quantum chemical calculations. This research provides insights into the stability and dissociation mechanisms of these tautomers, which are fundamental for understanding molecular interactions in biological systems (Yao, Cuadrado-Peinado, Polášek, & Tureček, 2005).
properties
IUPAC Name |
4-amino-1-methylpyrimidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-8-3-2-4(6)7-5(8)9/h2-3H,1H3,(H2,6,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWPZZUQOWRWFDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=NC1=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60149949 | |
Record name | 1-Methylcytosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60149949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1122-47-0 | |
Record name | 1-Methylcytosine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1122-47-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methylcytosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001122470 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Methylcytosine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB04314 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | 1122-47-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=47693 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 1-Methylcytosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60149949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-1-methyl-1,2-dihydropyrimidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1-METHYLCYTOSINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1J54NE82RV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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